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Lenvatinib Administration: Food & Formulation
Effects
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Compound Focus: Lenvatinib

CAS No.: 417716-92-8

Cat. No.: S532763

Lenvatinib is an orally administered multiple receptor tyrosine kinase inhibitor approved for treating various
cancers. Understanding the impact of formulation and food on its pharmacokinetics is crucial for consistent

dosing in clinical practice and trial design.

Quantitative Pharmacokinetic Data Summary

The tables below consolidate key findings on formulation comparison and food effects from pivotal studies.

Table 1: Formulation Comparison (Capsule vs. Tablet) [1]

Pharmacokinetic Tablet Geometric Least Squares Mean
Capsule (Test) .
Parameter (Reference) Ratio (90% CI)
AUCy._,, Reference Test ~90% (CI within 80-125%)
AUC Reference Test ~90% (CI within 80-125%)
Cmax Reference Test ~86% (CI lower bound 79.8%)
tmax Median 2.0 Median 2.0 hours Comparable
hours
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Pharmacokinetic Tablet Geometric Least Squares Mean
Capsule (Test) .

Parameter (Reference) Ratio (90% CI)

12,2 ~28 hours Mean 27.6 hours Comparable

(%CV 27.3)

Table 2: Effect of a High-Fat Meal on Capsule Formulation [1]

Pharmacokinetic Fed State (High- Geometric Least Squares Mean
Fasted State .
Parameter Fat Meal) Ratio (90% CI)
AUCy._,, Reference Test ~106% (CI within 80-125%)
AUC( Reference Test ~104% (CI within 80-125%)
Cmax Reference Test ~95% (CI 72.1-126.4%)
tmax Median 2 Median 4 hours Delayed
hours
t112.2 ~28 hours ~28 hours Unchanged

Experimental Protocols

The primary data supporting food and formulation effects come from two randomized, two-period,

crossover, phase 1 bioavailability trials.

1. Protocol: Formulation Bioequivalence Study

¢ Objective: To compare the bioavailability of a new capsule formulation of lenvatinib with the original
tablet formulation [1].
e Design:
o Type: Randomized, two-period, crossover study.
o Subjects: 20 healthy volunteers.
o Treatment: Each subject received a single 10-mg oral dose of both the capsule and tablet
formulations in a randomized sequence, with a washout period between doses.
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e Methodology:

o Dosing: Administered after an overnight fast.

o Pharmacokinetic Sampling: Blood samples were collected at predetermined time points post-
dose to characterize the plasma concentration-time profile.

o Analysis: Key parameters calculated included AUC_.,, AUCq.t, Crnax, tmax: @nd tyo .
Bioequivalence was assessed using geometric least squares mean ratios and 90% confidence
intervals, with the standard bioequivalence range of 80-125% for AUC.

e Key Findings: The capsule demonstrated slightly lower exposure (~10% for AUC, ~14% for C,;,5)

but was considered bioequivalent to the tablet based on AUC. The C,5 Cl lower bound was slightly
below the 80% threshold [1].

2. Protocol: Food Effect Study

¢ Objective: To evaluate the influence of a high-fat meal on the relative bioavailability of the lenvatinib
capsule formulation [1].
e Design:
o Type: Randomized, two-period, crossover study.
o Subjects: 16 healthy volunteers.
o Treatment: Each subject received a single 10-mg capsule dose under two conditions: after an
overnight fast (fasted state) and following a standard high-fat meal (fed state).
¢ Methodology:
o Meal: A standard high-fat meal was consumed within 30 minutes prior to dosing.
o Pharmacokinetic Sampling: Blood samples were collected serially after dosing.
o Analysis: Parameters analyzed were the same as in the formulation study, with the addition of
tiag (absorption lag time).
¢ Key Findings: The high-fat meal did not significantly affect the overall extent of absorption (AUC) but
delayed the rate of absorption, as evidenced by a longer median t, 5. The C,,5« Was largely

unaffected, though the 90% CI was wide [1].

Application in Clinical Practice & Development

¢ Administration Guidance: Lenvatinib can be administered with or without food. This flexibility can
improve patient adherence. The total daily dose should be taken at the same time each day [1] [2] [3].

e Formulation Considerations: The current capsule formulation is commercially available. The minor
exposure differences noted in early studies are accounted for in the established dosing regimens.

¢ Alternative Administration: For patients who cannot swallow capsules whole, they can be dissolved
in a small amount of water or apple juice. The resulting suspension can be drunk or administered via
a feeding tube [2] [3] [4].
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Supporting Pharmacokinetic Background

Lenvatinib is rapidly absorbed after oral administration. In a fasted state, the time to peak plasma
concentration is typically 1 to 4 hours. Its estimated absolute bioavailability is 85%. Lenvatinib has a high
plasma protein binding rate (98-99%) and a terminal elimination half-life of approximately 28 hours,

supporting once-daily dosing [5] [6].

The following diagram illustrates the workflow and conclusions from the food effect study.

Study Objective:
Evaluate Food Effect on
Lenvatinib Capsule PK

Conclusion:
Lenvatinib can be administered
without regard to meals

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s532763?utm_src=pdf-body
https://www.smolecule.com/products/s532763?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK567768/
https://en.wikipedia.org/wiki/Lenvatinib
https://www.smolecule.com/products/s532763?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Conclusion

Clinical data demonstrates that lenvatinib administration is straightforward, with no requirement for dose
adjustment based on food timing. The capsule formulation provides consistent systemic exposure, and its
absorption, while delayed by food, is not meaningfully reduced. This profile supports flexible dosing for

patients and simplifies clinical trial protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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